1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine

• IUPAC Name: N-(1-methylpiperidin-4-yl)-1-[[4-(2-methylpropyl)phenyl]methyl]piperidin-3-amine
• InChI: InChI=1S/C22H37N3/c1-18(2)15-19-6-8-20(9-7-19)16-25-12-4-5-22(17-25)23-21-10-13-24(3)14-11-21/h6-9,18,21-23H,4-5,10-17H2,1-3H3
• InChI Key: XRXYYHWXDORXSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CN2CCCC(C2)NC3CCN(CC3)C
• Molecular Formula: C22H37N3
• Molecular Weight: 343.5 g/mol

Description

1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine, also known as IBMPBD, is a chemical compound that has been widely used in scientific research. It belongs to the class of piperidine derivatives and has been found to have potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D3 receptor. It has also been shown to modulate the activity of other neurotransmitters such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are associated with mood regulation. It has also been found to reduce the levels of stress hormones such as cortisol.

Advantages and Limitations for Lab Experiments

1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine has several advantages for use in lab experiments. It is a highly potent and selective antagonist of the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. However, its use is limited by its high cost and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for research on 1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine. One area of interest is its potential applications in the treatment of drug addiction and alcoholism. Another area of research is the development of more efficient and cost-effective synthesis methods for 1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine. Additionally, further studies are needed to fully understand the mechanism of action of 1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine and its potential applications in the treatment of various psychiatric disorders.
Conclusion:
In conclusion, 1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine is a chemical compound with potential applications in various fields of scientific research. Its potent antipsychotic, antidepressant, and anxiolytic properties make it a valuable tool for studying the role of dopamine D3 receptor in various physiological processes. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine involves the reaction of 4-isobutylbenzyl chloride with N-(1-methyl-4-piperidinyl) piperidine in the presence of a base. The reaction takes place at room temperature and yields 1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine as a white crystalline solid.

Scientific Research Applications

1-(4-isobutylbenzyl)-N-(1-methyl-4-piperidinyl)-3-piperidinamine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have potent antipsychotic, antidepressant, and anxiolytic properties. It has also been shown to have potential applications in the treatment of drug addiction and alcoholism.